Cas no 929974-70-9 (2-amino-4-oxo-1-azaspiro4.5dec-2-ene-3-carboxamide)

• Product Name: 2-amino-4-oxo-1-azaspiro4.5dec-2-ene-3-carboxamide
• CAS No: 929974-70-9
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• MDL: MFCD09702234
• CID: 5234377
• Update Time: 2026-03-08

2-amino-4-oxo-1-azaspiro4.5dec-2-ene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]dec-2-ene-3-carboxamide, 2-amino-4-oxo-
• 2-amino-4-oxo-1-azaspiro4.5dec-2-ene-3-carboxamide

• MDL： MFCD09702234
• Inchi： 1S/C10H15N3O2/c11-8-6(9(12)15)7(14)10(13-8)4-2-1-3-5-10/h13H,1-5,11H2,(H2,12,15)
• InChI Key： BWONCUVDQFBLDN-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)C(=O)C(C(N)=O)=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 2-amino-4-oxo-1-azaspiro4.5dec-2-ene-3-carboxamide

Comprehensive Overview of 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carboxamide (CAS No. 929974-70-9): Structure, Applications, and Research Insights

The compound 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carboxamide (CAS No. 929974-70-9) is a spirocyclic derivative with a unique molecular architecture, combining a spiro[4.5]decane framework with an ene-carboxamide moiety. Its structural complexity and functional groups make it a subject of interest in medicinal chemistry and drug discovery. The spirocyclic scaffold is increasingly recognized for its ability to enhance molecular rigidity, improve bioavailability, and reduce metabolic degradation—key factors in the development of novel therapeutics.

Recent studies highlight the growing demand for spirocyclic compounds in targeting protein-protein interactions (PPIs) and allosteric binding sites, areas where traditional small molecules often struggle. The 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carboxamide structure, with its hydrogen-bond donor/acceptor sites, is particularly promising for modulating challenging biological targets. Researchers are exploring its potential in kinase inhibition and epigenetic regulation, aligning with trends in precision medicine and personalized therapies.

From a synthetic perspective, the preparation of CAS No. 929974-70-9 involves multi-step organic transformations, often leveraging aza-Michael additions and intramolecular cyclizations. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being applied to improve the sustainability of its synthesis—a topic gaining traction in pharmaceutical manufacturing. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its stereochemistry and purity.

In the context of drug-likeness, this compound’s Lipinski’s Rule of Five compliance and sp3-rich character align with current industry preferences for "beyond Rule of 5" (bRo5) molecules. Its azaspiro core may contribute to improved blood-brain barrier penetration, sparking investigations in central nervous system (CNS) disorders. Notably, the 4-oxo-2-ene moiety could serve as a pharmacophore for metal chelation, relevant to research on neurodegenerative diseases involving metal dyshomeostasis.

Emerging applications of 929974-70-9 extend to proteolysis-targeting chimeras (PROTACs), where its spirocyclic structure may enhance linker stability and target engagement. The compound’s carboxamide group also makes it a candidate for covalent inhibitor design, particularly in cysteine-targeting therapies—a hot topic in oncology research. Computational studies using molecular docking and free energy calculations are underway to predict its binding modes with disease-relevant proteins.

Quality control and regulatory aspects of 2-amino-4-oxo-1-azaspiro[4.5]dec-2-ene-3-carboxamide production adhere to ICH guidelines, with emphasis on genotoxic impurity control and polymorph screening. Stability studies under accelerated degradation conditions help establish suitable storage protocols, addressing common industry challenges in handling sensitive intermediates.

Looking ahead, the integration of AI-driven drug design tools with experimental data on this compound may accelerate its development. The scientific community is particularly interested in its potential synergy with biologics and antibody-drug conjugates (ADCs), reflecting the convergence of small-molecule and biologic therapies. As research progresses, CAS No. 929974-70-9 exemplifies how innovative chemical scaffolds can address unmet medical needs while meeting evolving environmental, social, and governance (ESG) standards in pharmaceutical innovation.